Cas no 2770555-63-8 ((9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-4-yl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-4-yl]carbamate
• CAS No: 2770555-63-8
• MF: C₂₄H₂₆N₂O₂
• MW: 374.475446224213
• CID: 6032598
• PubChem ID: 165992527
• Update Time: 2025-10-22

(9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2770555-63-8
• (9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-4-yl]carbamate
• EN300-37396779

• Inchi： 1S/C24H26N2O2/c1-2-3-14-26-15-12-18(13-16-26)25-24(27)28-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h1,4-11,18,23H,3,12-17H2,(H,25,27)
• InChI Key： WFMIPQLTPPENPE-UHFFFAOYSA-N
• SMILES： O(C(NC1CCN(CCC#C)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 374.199428076g/mol
• Monoisotopic Mass: 374.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-4-yl]carbamate

Introduction to (9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-4-yl]carbamate

The compound with CAS No. 2770555-63-8, commonly referred to as (9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-4-yl]carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethyl group with a piperidine derivative, making it a valuable tool in various research and industrial applications.

The fluorenylmethyl group, derived from fluorene, is known for its aromatic stability and fluorescence properties. This makes it an ideal component for applications in optoelectronics and sensors. The piperidine ring, on the other hand, introduces nitrogen into the structure, enhancing the compound's ability to form hydrogen bonds and participate in various chemical reactions. The combination of these two groups results in a molecule with versatile reactivity and functional properties.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its ability to form stable complexes with biomolecules has made it a promising candidate for targeted drug delivery. Researchers have also explored its use in click chemistry reactions, where its alkyne functionality enables efficient conjugation with other molecules. This has opened new avenues for the synthesis of complex molecular architectures.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of palladium catalysts has been shown to significantly improve the efficiency of these reactions, leading to higher yields and purer products. This has made the synthesis process more accessible for both academic and industrial settings.

The fluorenylmethyl group's fluorescence properties have also been leveraged in bioimaging applications. By attaching this group to biomolecules such as proteins or DNA, researchers can track their movement and interactions within cellular environments. This has proven particularly useful in studying cellular processes and developing new diagnostic tools.

Moreover, the compound's stability under various conditions has made it suitable for use in high-throughput screening assays. Its ability to withstand harsh chemical environments while retaining its functional groups makes it an ideal candidate for large-scale screening of potential drug candidates.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations have revealed that the fluorenylmethyl group significantly influences the molecule's electronic structure, enhancing its ability to act as an electron acceptor. This property has implications for its use in organic electronics, particularly in the development of new materials for solar cells and light-emitting diodes (LEDs).

In conclusion, (9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-4-yli]carbamate is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in advancing modern chemical research and industrial innovation.